4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)thiomorpholine

• IUPAC Name: [2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H14ClFN2O3S/c16-11-7-10(17)1-2-13(11)21-9-14-18-12(8-22-14)15(20)19-3-5-23-6-4-19/h1-2,7-8H,3-6,9H2
• InChI Key: ZJQWWFYPFAEZGX-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)C2=COC(=N2)COC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C15H14ClFN2O3S
• Molecular Weight: 356.8 g/mol

Description

4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)thiomorpholine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)thiomorpholine is not fully understood. However, it is believed to exert its anticancer effects by inducing apoptosis, or programmed cell death, in cancer cells. The compound may also inhibit the growth and proliferation of cancer cells by interfering with the cell cycle.
Biochemical and Physiological Effects:
Studies have shown that 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)thiomorpholine can cause a reduction in the size and number of breast cancer tumors in animal models. The compound has also been shown to improve cognitive function in animal models of Alzheimer's disease. However, further studies are needed to determine the full extent of the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)thiomorpholine in lab experiments is its potential as a novel anticancer agent. It may also be useful in the development of new treatments for Alzheimer's disease. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several potential future directions for the study of 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)thiomorpholine. One direction is to further investigate its anticancer properties and potential use in breast cancer treatment. Another direction is to explore its potential as a treatment for Alzheimer's disease. Additionally, further studies are needed to better understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)thiomorpholine involves the reaction of 2-chloro-4-fluorobenzyl alcohol with thiomorpholine, followed by the addition of 2-bromoacetyl bromide and 4,5-dihydrooxazole-2-thione. The reaction is carried out in a solvent such as dichloromethane, and the product is purified through column chromatography.

Scientific Research Applications

The potential applications of 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)thiomorpholine in scientific research are vast. It has been studied for its anticancer properties, specifically in the treatment of breast cancer. The compound has also been investigated as a potential treatment for Alzheimer's disease, due to its ability to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine.